Cas no 52449-34-0 (Benzeneacetic acid, 4-(2,2-dimethyl-1-oxopropyl)-)

• Product Name: Benzeneacetic acid, 4-(2,2-dimethyl-1-oxopropyl)-
• CAS No: 52449-34-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 359593
• PubChem ID: 21493195
• Update Time: 2025-04-19

Benzeneacetic acid, 4-(2,2-dimethyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(2,2-dimethyl-1-oxopropyl)-
• 2-[4-(2,2-dimethylpropanoyl)phenyl]acetic acid
• 52449-34-0
• [4-(2,2-Dimethylpropanoyl)phenyl]acetic acid
• SCHEMBL11815864
• DTXSID80614846

• Inchi： 1S/C13H16O3/c1-13(2,3)12(16)10-6-4-9(5-7-10)8-11(14)15/h4-7H,8H2,1-3H3,(H,14,15)
• InChI Key： NPKJERXOEUWAOM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(CC(=O)O)=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37